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Compound of Interest

Compound Name: D-sorbose

Cat. No.: B7821124

For researchers, scientists, and drug development professionals, the safe and efficient
handling of laboratory chemicals is a top priority. This document provides crucial safety and
logistical information for D-sorbose, focusing on procedural guidance for its operational use
and disposal. Adherence to these protocols is essential for minimizing exposure and ensuring a
safe laboratory environment.

Personal Protective Equipment (PPE)

While D-sorbose is not classified as a hazardous substance under the 2012 OSHA Hazard
Communication Standard, observing standard laboratory safety measures is crucial.[1] The
recommended Personal Protective Equipment (PPE) for handling D-sorbose, particularly in its
solid, powdered form, is outlined below to minimize any potential exposure.
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Protection Type Equipment Standard/Specification

o Conforming to OSHA's 29 CFR
) Safety glasses with side-
Eye/Face Protection ) 1910.133 or European
shields or goggles
Standard EN166[1]

Protective gloves (to be
inspected before use) and a EU Directive 89/686/EEC and
lab coat or appropriate standard EN 374 for gloves[2]

Skin Protection

protective clothing

Generally not required under

normal use. A particle filter or
Respiratory Protection N95 (US)/P1 (EN 143) dust

mask is recommended if dust

For nuisance levels of dust[1]

[2](3]

is generated.

Operational Plan: Safe Handling and Storage

Proper handling and storage procedures are vital for maintaining the chemical integrity of D-
sorbose and ensuring a safe laboratory environment.

Handling:

Always use in a well-ventilated area to minimize dust inhalation.[1]

Avoid direct contact with skin and eyes.[1]

Refrain from breathing in dust.[1]

Thoroughly wash hands after handling the substance.

Do not eat, drink, or smoke in the designated work area.[2]
Storage:
e Store in a cool, dry, and well-ventilated location.[1]

o Keep the container tightly sealed to prevent contamination.|[1]
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» Store away from strong oxidizing agents, as they are incompatible materials.[1]

Disposal Plan

A clear and compliant plan for waste disposal is necessary to prevent environmental
contamination and adhere to regulatory standards.

Spill Management:

o Minor Spills: Carefully sweep or vacuum up the material, avoiding dust generation, and place
it into a suitable, labeled disposal container.[2]

» Major Spills: Evacuate the area and ensure adequate ventilation. Wear appropriate PPE,
including respiratory protection, before containing the spill. Prevent the spill from entering
drains or waterways.[2]

Waste Disposal:

o Chemical waste generators are responsible for determining if the discarded chemical is
classified as hazardous waste.[1]

e Itis imperative to consult and comply with all local, regional, and national hazardous waste
regulations for complete and accurate classification and disposal.[1][4]

» For disposal of the container, it is recommended to contact a licensed professional waste
disposal service.[4]

Quantitative Data

The following table summarizes key quantitative data for D-sorbose.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAB21208&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/Essential_Safety_and_Logistics_for_Handling_D_Sorbitol_d2.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistics_for_Handling_D_Sorbitol_d2.pdf
https://www.fishersci.com/store/msds?partNumber=AAB21208&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB21208&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/Proper_Disposal_of_D_Sorbitol_13C6_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_D_Sorbitol_13C6_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b7821124?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7821124?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Property Value

Physical State Powder Solid[1]

Appearance White[1]

Melting Point/Range 163 - 165 °C/ 325.4 - 329 °F[1]
Occupational Exposure Limits Not established[1]

Experimental Protocols: First-Aid Measures

In the event of accidental exposure to D-sorbose, immediate and appropriate first aid is
crucial.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
including under the eyelids.[1]

» Skin Contact: Wash the affected area immediately with soap and plenty of water while
removing any contaminated clothing.[1]

 Inhalation: Move the individual to fresh air. If the person is not breathing, provide artificial
respiration.[1]

Ingestion: Clean the mouth with water and seek medical attention.[1]

Visual Workflow for Safe Handling of D-Sorbose

The following diagram outlines the standard operating procedure for the safe handling of D-
sorbose in a laboratory setting.
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Safe handling workflow for D-Sorbose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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